Cas no 868228-40-4 (3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea)

• Product Name: 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea
• CAS No: 868228-40-4
• MF: C₂₁H₂₈N₄S
• MW: 368.538823127747
• CID: 5979790
• PubChem ID: 3457774
• Update Time: 2025-10-24

3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea Chemical and Physical Properties

Names and Identifiers

• 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea
• 1-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]-3-phenylthiourea
• F1810-0002
• AKOS024610487
• 1-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)-3-phenylthiourea
• 3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]-1-phenylthiourea
• 868228-40-4

• Inchi： 1S/C21H28N4S/c1-17(22-21(26)23-19-11-7-4-8-12-19)20(18-9-5-3-6-10-18)25-15-13-24(2)14-16-25/h3-12,17,20H,13-16H2,1-2H3,(H2,22,23,26)
• InChI Key： XGLKPHNYUKLXQT-UHFFFAOYSA-N
• SMILES： N(C(C)C(N1CCN(C)CC1)C1=CC=CC=C1)C(NC1=CC=CC=C1)=S

Computed Properties

• Exact Mass: 368.20346808g/mol
• Monoisotopic Mass: 368.20346808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea

Recent Advances in the Study of 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea (CAS: 868228-40-4)

The compound 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea (CAS: 868228-40-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This thiourea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug development.

Recent research has focused on the synthesis and optimization of 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the phenyl and piperazine moieties could significantly improve the compound's binding affinity to specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). These findings suggest that the compound holds promise as a versatile scaffold for the development of novel therapeutics.

In addition to its synthetic optimization, the biological activity of 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea has been extensively investigated. Preclinical studies have revealed its potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The compound's ability to induce apoptosis and inhibit cell proliferation has been attributed to its interaction with key signaling pathways, including the PI3K/AKT and MAPK cascades. These results highlight its potential as an anticancer agent, warranting further investigation in clinical settings.

Another area of interest is the compound's potential application in neurodegenerative diseases. Preliminary in vitro studies have shown that 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea exhibits neuroprotective properties by reducing oxidative stress and inflammation in neuronal cells. These effects are believed to be mediated through the modulation of neurotransmitter systems and the inhibition of pro-inflammatory cytokines. While these findings are promising, additional in vivo studies are needed to validate the compound's efficacy and safety.

The pharmacokinetic profile of 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea has also been a focus of recent research. Studies have indicated that the compound exhibits favorable absorption and distribution properties, with moderate plasma protein binding and good tissue penetration. However, its metabolism and elimination pathways remain to be fully characterized, necessitating further pharmacokinetic and toxicological studies to assess its suitability for human use.

In conclusion, 3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl-1-phenylthiourea (CAS: 868228-40-4) represents a promising candidate for drug development, with potential applications in oncology and neurology. Its unique chemical structure and diverse biological activities make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological properties, elucidating its mechanism of action, and evaluating its clinical potential.